Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Identified Natural Sources of 3,4,5-
Tricaffeoylquinic Acid

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3,4,5-Tricaffeoylquinic acid
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The table below summarizes the plants where TCQA has been found, based on technical research.

Plant
Plant Source Part Key Findings | Quantitative Data
Sweet Potato (l[pomoea Leaves Identified as a constituent; a 2024 study quantified content at
batatas) 2.98 £ 0.09 mg CQA-g—* in water-ethanolic extracts [1].
Brazilian Propolis - Noted as a natural source of TCQA [2].
Parasenecio hastatus L. - A medicinal plant reported as a source for TCQA [2].
Chrysothamnus - Source where TCQA was identified as a "new shikimate
paniculatus prearomatic” compound [3].

Experimental Protocols for Extraction and Analysis

For researchers aiming to isolate and identify TCQA, the following methodologies from recent studies

provide a practical starting point.

e Extraction from Sweet Potato Leaves [1]:
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o Preparation: Dry and grind plant material into a fine powder.

o Extraction: Weigh 0.5 g of powder and suspend it in 10 mL of a solvent mixture of
methanol:water:lactic acid (80:19:1, viv).

o Sonication: Place the mixture in an ultrasonic bath at 40°C for 20 minutes.

o Filtration: Filter the extract to remove solid debris before analysis.

e Analysis and Quantification via HPLC [1]:

o The filtered extract is analyzed using High-Performance Liquid Chromatography (HPLC).

o Quantification is achieved by comparing the peak area of the sample with a calibration curve
built from known concentrations of standard compounds. The study used caffeoylquinic acid
(CQA) equivalents for quantification.

Documented Bioactivity and Signhaling Pathways

TCQA exhibits multi-target bioactivities, making it interesting for drug development. The diagram below
illustrates its core mechanism of action involving the regulation of reactive oxygen species (ROS) and

specific signaling pathways.

Ionizing Radiation H20:2 (Oxidative Stress) (TCQA InterventiorD
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TCQA counteracts stress-induced cell death by targeting ROS and its downstream signals. [4]

Beyond its role in mitigating oxidative damage, TCQA demonstrates other clinically relevant activities:

¢ Promoting Neurogenesis: In studies on aging-accelerated mice (SAMP8), TCQA treatment at 5
mglkg for 30 days significantly improved spatial learning and memory. This effect was linked to
increased generation of new neurons in the hippocampus [5] [6]. A meta-analysis of transcriptomic
data further suggests TCQA influences cell differentiation and signaling in adipocyte, heart, and
muscle tissues [2].

¢ Other Potential Activities: Given that caffeoylquinic acid derivatives, in general, show antiviral,
antibacterial, anti-inflammatory, and anticancer properties, TCQA is also a strong candidate for
these activities [7] [8] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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